8-Chloro-2H-benzo[B][1,4]oxazin-3(4H)-one
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Overview
Description
“8-Chloro-2H-benzo[B][1,4]oxazin-3(4H)-one” is a chemical compound that is part of the benzoxazine family . Benzoxazines are important motifs in biologically active molecules .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For instance, the Rh/(S)-DTBM-SegPhos-catalyzed asymmetric hydrogenation of prochiral (Z)-2-(2-oxo-2H-benzo[b][1,4]oxazin-3(4H)-ylidene)acetate esters was successfully developed . A series of chiral dihydrobenzoxazinones were prepared through this efficient methodology with good to excellent results .Molecular Structure Analysis
The molecular structure of similar compounds has been characterized by Fourier transform infrared spectroscopy (FT-IR) and nuclear magnetic resonance spectroscopy (1H-NMR, 13C-NMR) .Chemical Reactions Analysis
The chemical reactions involving similar compounds have been studied. For example, a convenient and efficient method for the TFA-catalyzed synthesis of 3-aryl-2H-benzo[b][1,4]oxazin-2-ones via a tandem reaction of benzo[d]oxazoles with 2-oxo-2-arylacetic acids was reported .Physical and Chemical Properties Analysis
The physical and chemical properties of similar compounds have been analyzed. For instance, the dynamic mechanical analysis of a related compound showed that the Tg was 110 C . Thermogravimetric analysis reveals better thermal stability as evidenced by the 5% and 10% weight-loss temperatures (Td5 and Td10) of the compound, which were 263 and 289 C, respectively .Scientific Research Applications
Corrosion Inhibition
8-Chloro-2H-benzo[b][1,4]oxazin-3(4H)-one derivatives, such as 2-Methyl-4H-benzo[d][1,3]oxazin-4-one (BZ1) and 3-amino-2-methylquinazolin-4(3H)-one (BZ2), have been explored for their corrosion inhibition properties. Their efficiency in preventing corrosion on mild steel in hydrochloric acid solutions was assessed using weight loss technique and scanning electron microscopy. The inhibition efficiency was found to depend on factors such as the amount of nitrogen in the inhibitor, its concentration, and molecular weight, with BZ2 showing a maximum inhibition efficiency of 89% at the highest concentration of the compounds (Kadhim et al., 2017).
Antimicrobial Activity
The antimicrobial activity of benzo[b][1,4]oxazin-3(4H)-one derivatives was investigated, particularly those carrying F, Br, and Cl on the benzene ring or various alkyl groups attached to the nitrogen atom. These derivatives were synthesized and assayed for their activity against Gram-positive, Gram-negative bacteria, and fungi. The presence of a fluorine atom in certain compounds significantly enhanced their antimicrobial properties, suggesting a pathway for designing more effective antimicrobial agents (Liang Fang et al., 2011).
Synthetic Methodology
A novel synthetic approach for this compound derivatives involves the use of Smiles rearrangement. This microwave-assisted one-pot, three-step reaction has been developed to efficiently synthesize various derivatives in good yields (55–86%) from corresponding substituted 2-chlorophenols and primary amines in short reaction times (18–40 min). This method provides an efficient pathway for the synthesis of these compounds, highlighting their diverse potential in scientific research (H. Zuo et al., 2008).
Mechanism of Action
Properties
IUPAC Name |
8-chloro-4H-1,4-benzoxazin-3-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6ClNO2/c9-5-2-1-3-6-8(5)12-4-7(11)10-6/h1-3H,4H2,(H,10,11) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MRMNWSPHQCJZBC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(=O)NC2=C(O1)C(=CC=C2)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6ClNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
183.59 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
57245-31-5 |
Source
|
Record name | 8-CHLORO-2H-1,4-BENZOXAZIN-3(4H)-ONE | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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